Cas no 86317-67-1 (Diazene, (4-methylphenyl)[4-[(4-methylphenyl)azo]phenyl]-, 2-oxide)
86317-67-1 structure
Product Name:Diazene, (4-methylphenyl)[4-[(4-methylphenyl)azo]phenyl]-, 2-oxide
CAS No:86317-67-1
MF:C20H18N4O
MW:330.383123874664
CID:662032
PubChem ID:71413920
Update Time:2025-04-19
Diazene, (4-methylphenyl)[4-[(4-methylphenyl)azo]phenyl]-, 2-oxide Chemical and Physical Properties
Names and Identifiers
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- Diazene, (4-methylphenyl)[4-[(4-methylphenyl)azo]phenyl]-, 2-oxide
- (4-methylphenyl)-[4-[(4-methylphenyl)diazenyl]phenyl]imino-oxidoazanium
- DTXSID80833419
- (E)-1-(4-Methylphenyl)-2-{4-[(Z)-(4-methylphenyl)-ONN-azoxy]phenyl}diazene
- 86317-67-1
-
- Inchi: 1S/C20H18N4O/c1-15-3-7-17(8-4-15)21-22-18-9-11-19(12-10-18)23-24(25)20-13-5-16(2)6-14-20/h3-14H,1-2H3/b22-21+,24-23-
- InChI Key: SZFSTHSVSKUMOS-ZCAPXNBXSA-N
- SMILES: [O-]/[N+](/C1C=CC(C)=CC=1)=N\C1C=CC(=CC=1)/N=N/C1C=CC(C)=CC=1
Computed Properties
- Exact Mass: 330.14806121g/mol
- Monoisotopic Mass: 330.14806121g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 25
- Rotatable Bond Count: 4
- Complexity: 454
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.6
- Topological Polar Surface Area: 65.8Ų
Diazene, (4-methylphenyl)[4-[(4-methylphenyl)azo]phenyl]-, 2-oxide Related Literature
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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